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Introduction
Quin-2 is a fluorescent indicator widely used for the measurement of intracellular calcium

concentration ([Ca²⁺]i). As a ratiometric dye, Quin-2 allows for a more accurate determination

of [Ca²⁺]i compared to single-wavelength indicators. This is because the ratiometric approach

minimizes issues such as uneven dye loading, differences in cell thickness, and

photobleaching.[1] Quin-2 exhibits a shift in its excitation spectrum upon binding to Ca²⁺, which

is the basis for ratiometric measurements.[2] This document provides detailed application notes

and protocols for the use of Quin-2 in ratiometric calcium imaging.

Principle of Ratiometric Calcium Imaging with Quin-
2
Quin-2 is a UV-excitable fluorescent dye with a high affinity for Ca²⁺.[3] The core principle of its

use in ratiometric imaging lies in the change in its fluorescence excitation spectrum upon

binding to calcium. When excited at a calcium-sensitive wavelength (approximately 340 nm),

the fluorescence intensity of Quin-2 increases as it binds to Ca²⁺.[3] Conversely, at an

isosbestic wavelength (approximately 360 nm), where the fluorescence is independent of the

Ca²⁺ concentration, the intensity remains relatively constant. By calculating the ratio of the

fluorescence intensities emitted at a specific wavelength (around 492 nm) when excited at

these two different wavelengths, a quantitative measure of the intracellular free calcium
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concentration can be obtained.[3][4] This ratiometric approach provides a robust method for

quantifying [Ca²⁺]i, as it corrects for variations in dye concentration, cell path length, and

illumination intensity.[1]

Quantitative Data Summary
The following tables summarize the key quantitative properties of Quin-2.

Table 1: Spectroscopic Properties of Quin-2

Property Ca²⁺-Free Quin-2 Ca²⁺-Bound Quin-2

Excitation Maximum (λex) ~362 nm ~335 nm

Emission Maximum (λem) ~492 nm ~492 nm

Quantum Yield (ΦF) Not readily available ~0.14[5]

Extinction Coefficient (ε) Not readily available Not readily available

Table 2: Calcium Binding Properties of Quin-2

Property Value

Dissociation Constant (Kd) for Ca²⁺ 115 nM[3]

Stoichiometry (Quin-2:Ca²⁺) 1:1[3]
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Quin-2 AM Cell Loading and Hydrolysis Workflow
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Ratiometric Calcium Imaging Experimental Workflow

1. Cell Loading with Quin-2 AM

2. Wash to Remove Extracellular Dye

3a. Excite at 340 nm 3b. Excite at 360 nm

4a. Measure Emission at 492 nm (F1)

5. Calculate Ratio (F1/F2)

4b. Measure Emission at 492 nm (F2)

6. Calculate [Ca²⁺]i
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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